Cas no 1052686-50-6 (5-Bromo-4-fluoro-2-nitroaniline)

• Product Name: 5-Bromo-4-fluoro-2-nitroaniline
• CAS No: 1052686-50-6
• MF: C₆H₄BrFN₂O₂
• MW: 235.010563850403
• MDL: MFCD21332915
• CID: 1039275
• PubChem ID: 66937251
• Update Time: 2025-04-20

5-Bromo-4-fluoro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-fluoro-2-nitroaniline
• 5-bromo-4-fluoro-2-nitro-phenylamine
• CRBGRCCXVAWOCO-UHFFFAOYSA-N
• Z6793
• ST24023960
• W17023
• SCHEMBL1192875
• SY116668
• A896053
• DS-18016
• AMY28113
• 2-Amino-4-bromo-5-fluoronitrobenzene
• MFCD21332915
• AKOS016001088
• CS-0041744
• DB-107473
• 1052686-50-6
• CSB68650
• DTXSID00736074

• MDL： MFCD21332915
• Inchi： 1S/C6H4BrFN2O2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H,9H2
• InChI Key： CRBGRCCXVAWOCO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)N)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 233.94400
• Monoisotopic Mass: 233.94402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 2.4

Experimental Properties

• Density: 1.896±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• PSA: 71.84000
• LogP: 3.18300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes